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Compound of Interest

Compound Name: Acetyl Tributyl Citrate

Cat. No.: B1666534

Head-to-Head Comparison: ATBC vs.
Trimellitates in Medical Tubing

For researchers, scientists, and drug development professionals, the selection of plasticizers
for medical tubing is a critical decision impacting device performance, patient safety, and
regulatory compliance. This guide provides an objective comparison of two leading non-
phthalate plasticizers, Acetyl Tributyl Citrate (ATBC) and trimellitates, focusing on their
performance in medical tubing applications. The information presented is supported by
available experimental data to aid in making informed material choices.

The move away from traditional phthalate plasticizers like DEHP in the medical industry has
intensified the search for safer, high-performance alternatives.[1][2] Among the front-runners
are ATBC, a bio-based plasticizer, and trimellitates, such as Trioctyl Trimellitate (TOTM).[1][2]
Both offer significant improvements in terms of biocompatibility and reduced toxicity compared
to their predecessors.[3][4] This comparison delves into their key performance characteristics,
including mechanical properties, extractables and leachables, and overall biocompatibility.

Executive Summary of Comparative Performance
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Property

Acetyl Tributyl
Citrate (ATBC)

Trimellitates (e.g.,
TOTM)

Key
Considerations

Biocompatibility

Generally considered
to have a good
biocompatibility

profile.

Exhibits low toxicity
and is considered a
safer alternative to
DEHP.[5][6]

Both are significant
improvements over
traditional phthalates.
Specific
biocompatibility
testing per ISO 10993
is essential for any

final formulation.

Mechanical Properties

Imparts good flexibility
and can exhibit
superior elongation at
break compared to
DOP-plasticized PVC
at similar

concentrations.

Provides excellent
flexibility and
durability. An increase
in TOTM
concentration
generally leads to a

decrease in hardness.

[7]

The required flexibility
and hardness will
depend on the specific
application (e.g.,
peristaltic pump tubing
vs. gravity-fed IV

lines).

Extractables &

Leachables

Migration has been
reported, and it may
have a higher
potential for thyroid
dysfunction compared
to DEHP in some
studies.[8]

Exhibits significantly
lower migration rates
compared to DEHP, in
some cases by a
factor of
approximately 350.[9]
Considered a low-

migration plasticizer.

[6]

Lower leachability is a
critical advantage for
trimellitates, especially
in applications
involving contact with
blood or lipophilic
drugs.

Material Type

Bio-based, derived

from citric acid.[1]

Synthetic ester.

The preference for a
bio-based material
may be a factor in
material selection for

some applications.

In-Depth Analysis
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Biocompatibility

Both ATBC and trimellitates are recognized for their favorable biocompatibility profiles, a
primary driver for their adoption as alternatives to DEHP.

ATBC is a bio-based plasticizer derived from citric acid, which is a naturally occurring
substance in the human body.[1] Toxicological studies have generally indicated a good safety
profile for ATBC.[3]

Trimellitates, particularly TOTM, have been shown to have significantly lower toxicity compared
to DEHP.[4][5] Studies have indicated that TOTM is less likely to cause adverse effects, with
some research showing its acute toxicity to be approximately 10-fold weaker than that of
DEHP.[5]

For any medical device application, comprehensive biocompatibility testing according to the
ISO 10993 series of standards is mandatory to ensure the safety of the final product.

Mechanical Properties

The mechanical properties of a plasticizer determine the flexibility, durability, and handling
characteristics of the medical tubing.

ATBC is known to be an efficient plasticizer, imparting good flexibility to PVC. At a 40 wt%
concentration, ATBC-plasticized PVC has been shown to exhibit superior elongation at break
compared to PVC plasticized with DOP.[3]

Trimellitates also provide excellent flexibility and durability to PVC. The level of trimellitate
plasticizer can be adjusted to achieve the desired hardness, with studies showing an inverse
correlation between TOTM concentration and the hardness of the PVC material.[7]

A direct quantitative comparison of the mechanical properties of PVC plasticized with ATBC
versus trimellitates is essential for selecting the optimal material for a specific application. The
following table summarizes typical mechanical properties, although direct comparative studies
under identical conditions are limited in the public domain.
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PVC Plasticized with

Mechanical Property PVC Plasticized with ATBC . .
Trimellitates (TOTM)

Varies with concentration, ) ) )
Varies with concentration,

Tensile Strength generally provides good )
provides good strength.
strength.
) Can be superior to DOP- Provides high elongation for
Elongation at Break o o
plasticized PVC.[3] flexibility.
Can be formulated to a wide Inversely correlated with
Hardness (Shore A) o ]
range of hardness values. plasticizer concentration.[7]

Extractables and Leachables

A critical consideration for any material in contact with drugs or bodily fluids is the potential for
chemical components to migrate out of the material.

ATBC has shown some potential for migration. One study noted that ATBC may have a higher
potential for thyroid dysfunction compared to DEHP, though more research is needed in this
area.[8]

Trimellitates are well-regarded for their low migration characteristics.[6] One comparative study
found that the migration of TOTM and its primary degradation products was approximately 350
times lower than that of DEHP from PVC tubing in a heart-lung machine model.[9] Another
study on haemodialysis tubing also concluded that less TOTM is leached compared to DEHP.
[10] This low leachability profile makes trimellitates a strong candidate for sensitive
applications.

Experimental Protocols

The evaluation of plasticizers for medical tubing involves a series of standardized tests. Below
are outlines of key experimental protocols.

Determination of Mechanical Properties

» Tensile Strength and Elongation: These properties are typically measured following the
ASTM D882 standard for thin plastic sheeting. A universal testing machine is used to pull a
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sample of the tubing at a constant speed until it breaks. The force required to break the
sample and the extent to which it stretches are recorded.

o Hardness: The hardness of the plasticized PVC is measured using a durometer, following the
ASTM D2240 standard. The Shore A scale is commonly used for flexible PVC. The indenter
of the durometer is pressed into the material, and the hardness is read from the dial.

Extractables and Leachables Testing

A common method for determining the migration of plasticizers is through solvent extraction
followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation: A known length and surface area of the medical tubing is prepared.

o Extraction: The tubing is immersed in a simulant fluid that mimics the intended use
environment (e.g., saline, ethanol/water mixtures for fatty solutions, or blood/plasma
simulants). The extraction is carried out for a specified time and at a controlled temperature
(e.g., 40°C for 10 days).[8]

e Analysis: The simulant fluid is then analyzed using GC-MS to identify and quantify the
chemical compounds that have leached from the tubing.

e Quantification: The amount of migrated plasticizer is typically expressed in milligrams per
kilogram of simulant (mg/kg) or micrograms per square centimeter of tubing surface area

(ug/cm?).

Visualizing the Concepts

To further clarify the relationships and processes discussed, the following diagrams are
provided.
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Figure 1: Chemical Origins of ATBC and Trimellitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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